Cas no 2411292-53-8 (2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide)

• Product Name: 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide
• CAS No: 2411292-53-8
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 5986090
• PubChem ID: 146103426
• Update Time: 2025-06-08

2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide
• 2-Chloro-N-((5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methyl)acetamide
• 2-Chloro-N-[(5-methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]acetamide
• 2-chloro-N-[(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methyl]acetamide
• EN300-26591977
• 2411292-53-8
• Z3292187288

• Inchi： 1S/C12H12ClN3O2/c1-8-14-12(16-18-8)11(15-10(17)7-13)9-5-3-2-4-6-9/h2-6,11H,7H2,1H3,(H,15,17)
• InChI Key： FWASQPFYJVBMFW-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1=NOC(C)=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.0618043g/mol
• Monoisotopic Mass: 265.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide

Research Briefing on 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide (CAS: 2411292-53-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in heterocyclic compounds, particularly those containing 1,2,4-oxadiazole moieties. Among these, the compound 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide (CAS: 2411292-53-8) has emerged as a promising candidate for further investigation due to its unique structural features and potential biological activities. This research briefing aims to provide an overview of the latest studies related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery.

The compound 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide belongs to the class of N-substituted acetamides, which are known for their diverse pharmacological properties. Recent synthetic efforts have demonstrated efficient routes for the preparation of this compound, often involving the condensation of 5-methyl-1,2,4-oxadiazol-3-amine with chloroacetyl chloride derivatives. The presence of the 1,2,4-oxadiazole ring in its structure is particularly noteworthy, as this heterocycle has been associated with antimicrobial, anti-inflammatory, and anticancer activities in various studies.

In terms of biological evaluation, preliminary studies have suggested that 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide exhibits moderate inhibitory activity against certain enzyme targets. For instance, molecular docking simulations have indicated potential interactions with key residues in bacterial enzymes, hinting at possible antibacterial applications. However, comprehensive in vitro and in vivo studies are still needed to fully elucidate its mechanism of action and therapeutic potential.

Structural-activity relationship (SAR) studies involving derivatives of this compound have provided valuable insights into the importance of the chloroacetamide moiety and the 5-methyl substitution on the oxadiazole ring. These modifications have been shown to influence both the compound's stability and its biological activity profile. Recent computational chemistry approaches have further supported these findings, with density functional theory (DFT) calculations revealing interesting electronic properties that may contribute to its reactivity.

From a pharmaceutical development perspective, the physicochemical properties of 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide, including its solubility, lipophilicity, and metabolic stability, are currently under investigation. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions suggest that the compound may require structural optimization to improve its drug-like characteristics. Nevertheless, its core structure serves as a valuable scaffold for the design of novel bioactive molecules.

In conclusion, while research on 2-chloro-N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylacetamide (CAS: 2411292-53-8) is still in its early stages, the available data indicate its potential as a lead compound for further development. Future studies should focus on expanding the biological evaluation, optimizing the structure for improved pharmacokinetic properties, and exploring its mechanism of action at the molecular level. The compound represents an interesting addition to the growing library of 1,2,4-oxadiazole-containing molecules with potential therapeutic applications.